Cas no 2227904-56-3 ((1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol
• CAS No: 2227904-56-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5965577
• PubChem ID: 96780381
• Update Time: 2025-10-22

(1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol
• EN300-1982960
• 2227904-56-3

• Inchi： 1S/C10H14ClNO2/c1-14-10-7(9(13)5-6-12)3-2-4-8(10)11/h2-4,9,13H,5-6,12H2,1H3/t9-/m0/s1
• InChI Key： YBOLKGBPMZVWTK-VIFPVBQESA-N
• SMILES： ClC1=CC=CC(=C1OC)[C@H](CCN)O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol

Compound Introduction: (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol and CAS No. 2227904-56-3

The compound (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol, identified by the CAS number 2227904-56-3, is a molecule of significant interest in the field of pharmaceutical chemistry. This chiral amine derivative features a complex aromatic system with both chloro and methoxy substituents, making it a promising candidate for various biochemical applications. Its structural configuration, particularly the (1S) configuration at the propanol chiral center, is crucial for its pharmacological properties and potential therapeutic effects.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate aromatic rings with multiple substituents. The presence of both chloro and methoxy groups in the benzene ring of this compound enhances its interactability with biological targets. Such structural features are often exploited in drug design to modulate binding affinity and selectivity, which are critical parameters for therapeutic efficacy. The (1S) configuration of the propanol moiety further contributes to the compound's stereochemical diversity, a key factor in determining its biological activity.

Current research in medicinal chemistry highlights the importance of chiral amines in the development of biologically active compounds. The enantiomeric purity of (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol is essential for its intended use, as racemic mixtures may lead to reduced efficacy or unintended side effects. Advanced synthetic methodologies have been employed to achieve high enantiomeric excess in this compound, ensuring its suitability for further pharmacological investigation.

The pharmacological potential of this compound has been explored in several preclinical studies. Its structural motif suggests possible interactions with enzymes and receptors involved in various disease pathways. For instance, the aromatic system may engage with protein targets through hydrophobic interactions, while the amino group could participate in hydrogen bonding or ionic interactions. These interactions are fundamental to drug-receptor binding and can influence the compound's pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies using (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol have identified potential binding sites on target proteins, providing insights into its mechanism of action. These studies often involve sophisticated algorithms that simulate molecular interactions, helping to refine lead compounds for further optimization.

In addition to its potential as a standalone therapeutic agent, this compound may serve as a building block for more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. Such flexibility is highly valued in drug discovery pipelines, where iterative design and synthesis are common practices.

The synthesis of (1S)-3-amino-1-(3-chloro-2-methoxyphenyl)propan-1-ol involves multi-step organic reactions that require careful optimization. Key steps include the introduction of the chloro and methoxy substituents on the aromatic ring, followed by functional group transformations to achieve the desired stereochemistry at the propanol chiral center. Catalytic methods have been employed to enhance reaction efficiency and selectivity, reducing unwanted byproducts.

The compound's stability under various conditions is another critical aspect of its development. Studies have examined its behavior under different storage conditions, including temperature and humidity control, to ensure long-term viability. Such stability assessments are essential for both laboratory research and potential industrial-scale production.

Environmental considerations also play a role in the development of new chemical entities like this one. Efforts have been made to minimize waste and hazardous byproducts during synthesis, aligning with green chemistry principles. These sustainable practices not only reduce environmental impact but also improve process economics.

The future prospects of this compound remain promising as research continues to uncover new applications. Its unique structural features make it a valuable asset in the pharmaceutical industry, particularly for programs targeting complex diseases where novel molecular entities are needed. Collaborative efforts between academia and industry are likely to drive further exploration of its potential.